N-(2,3-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine

• IUPAC Name: 2-(2,3-dimethyl-N-(4-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C17H19NO4S/c1-12-7-9-15(10-8-12)23(21,22)18(11-17(19)20)16-6-4-5-13(2)14(16)3/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key: IATCKGJZAKEPMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=CC=CC(=C2C)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

N-(2,3-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine, commonly known as DMSG, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMSG is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Osmoprotectant Properties and Antibacterial Potential

• Osmoprotection in Bacteria: Research has shown that certain dimethylated compounds, akin to the structural elements of N-(2,3-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine, can serve as effective osmoprotectants in bacteria like Escherichia coli, similar to glycine betaine. These compounds help bacteria grow in hypertonic conditions, suggesting potential applications in studying bacterial osmoregulation and developing antibacterial agents (Chambers et al., 1987).

Enzymatic Inhibition and Cytoprotection

• Aldose Reductase Inhibition: Analogues of sulfonyl glycines, bearing structural resemblance to the compound , have been studied for their inhibitory effects on aldose reductase, an enzyme implicated in diabetic complications. These studies highlight the potential of such compounds in therapeutic applications against diseases involving aldose reductase (Mayfield & Deruiter, 1987).

Herbicide Resistance and Environmental Impact

• Glyphosate Resistance: Studies focusing on glyphosate, a compound structurally distinct but relevant to agricultural and environmental sciences, reveal insights into the mechanisms of herbicide resistance. Such research is crucial for understanding how modifications at the molecular level can lead to resistant crop varieties, potentially guiding the development of crops resistant to herbicides structurally related to this compound (Padgette et al., 1995).

Environmental Degradation and Toxicology

• Environmental Fate of Related Compounds: Research into the degradation pathways and environmental fate of glyphosate and its derivatives sheds light on the potential environmental behaviors of chemically similar compounds. Understanding the transport and degradation mechanisms in aquatic environments can inform environmental safety assessments and pollution mitigation strategies (Coupe et al., 2012).